Cas no 80828-31-5 (1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-)

• Product Name: 1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-
• CAS No: 80828-31-5
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6642398
• Update Time: 2024-01-29

1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-

• Inchi： 1S/C16H19NO3/c18-15(11-6-2-1-3-7-11)17-13-9-5-4-8-12(13)10-14(17)16(19)20/h1-3,6-7,12-14H,4-5,8-10H2,(H,19,20)/t12-,13-,14-/m1/s1
• InChI Key： GHOCRGGRRGZNJN-MGPQQGTHSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2)[C@@]2([H])[C@]([H])(CCCC2)C[C@@H]1C(O)=O

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 478.2±28.0 °C(Predicted)
• pka: 3.87±0.20(Predicted)